Cas no 2228166-99-0 (2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid)

• Product Name: 2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid
• CAS No: 2228166-99-0
• MF: C₁₂H₁₂BrFO₂
• MW: 287.124886512756
• CID: 6612209
• PubChem ID: 165828132
• Update Time: 2025-10-28

2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1927134
• 2228166-99-0
• 2-[1-(2-bromo-4-fluorophenyl)cyclobutyl]acetic acid
• 2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid

• Inchi： 1S/C12H12BrFO2/c13-10-6-8(14)2-3-9(10)12(4-1-5-12)7-11(15)16/h2-3,6H,1,4-5,7H2,(H,15,16)
• InChI Key： VZTCLIHDEGEVCM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CC(=O)O)CCC1)F

Computed Properties

• Exact Mass: 286.00047g/mol
• Monoisotopic Mass: 286.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid

Comprehensive Overview of 2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid (CAS No. 2228166-99-0)

The compound 2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid (CAS No. 2228166-99-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl ring and a bromo-fluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of both bromine and fluorine atoms enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds like 2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid has surged due to their stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where such molecules play a pivotal role. A common query among scientists is how this compound compares to other fluorophenyl derivatives in terms of efficacy and synthetic accessibility. Studies suggest that its cyclobutylacetic acid backbone offers a balance between rigidity and flexibility, which is crucial for binding to specific enzymes or receptors.

From a synthetic chemistry perspective, CAS No. 2228166-99-0 is often discussed in forums and research papers for its versatility. It serves as a building block for small-molecule inhibitors and protease inhibitors, which are hot topics in cancer research and infectious disease studies. The compound’s bromo-substituted phenyl group also makes it a candidate for cross-coupling reactions, a technique widely used in green chemistry initiatives. This aligns with the broader industry shift toward sustainable and efficient synthetic methods.

Another area of interest is the compound’s potential role in agrochemical innovation. With the rise of climate-resistant crops, researchers are exploring how 2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid can contribute to the development of novel pesticides or herbicides. Its structural features may help in designing molecules that target specific plant pathogens while minimizing environmental impact. This is particularly relevant given the increasing scrutiny on chemical safety and eco-friendly formulations in agriculture.

For those sourcing CAS No. 2228166-99-0, it’s essential to consider its purity and storage conditions. The compound’s stability under various temperatures and solvents is a frequent topic in chemical procurement discussions. Suppliers often highlight its compatibility with high-throughput screening workflows, making it a preferred choice for drug discovery labs. Additionally, its spectroscopic properties (e.g., NMR and MS data) are well-documented, aiding in quality control and analytical validation.

In summary, 2-[1-(2-Bromo-4-fluorophenyl)cyclobutyl]acetic acid represents a multifaceted tool for modern chemistry and life sciences. Its applications span from pharmaceutical intermediates to agrochemical research, reflecting the compound’s adaptability to diverse scientific challenges. As the field evolves, this molecule is likely to remain a focal point for innovation, especially in areas like structure-activity relationship (SAR) studies and molecular design.